Cas no 2248277-93-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(trifluoromethanesulfonamido)benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(trifluoromethanesulfonamido)benzoate
• CAS No: 2248277-93-0
• MF: C₁₆H₉F₃N₂O₆S
• MW: 414.312673330307
• CID: 6496558
• PubChem ID: 165845049
• Update Time: 2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(trifluoromethanesulfonamido)benzoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(trifluoromethanesulfonamido)benzoate
• 2248277-93-0
• EN300-6522951

• Inchi： 1S/C16H9F3N2O6S/c17-16(18,19)28(25,26)20-10-7-5-9(6-8-10)15(24)27-21-13(22)11-3-1-2-4-12(11)14(21)23/h1-8,20H
• InChI Key： FYJLXPBSLTZBJZ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(NC1C=CC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 414.01334167g/mol
• Monoisotopic Mass: 414.01334167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 118Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(trifluoromethanesulfonamido)benzoate

Comprehensive Guide to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(trifluoromethanesulfonamido)benzoate (CAS No. 2248277-93-0)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(trifluoromethanesulfonamido)benzoate (CAS 2248277-93-0) is a specialized organic compound with a unique molecular structure that combines an isoindole-1,3-dione core with a trifluoromethanesulfonamido benzoate moiety. This compound has garnered significant attention in pharmaceutical and materials science research due to its potential applications in drug development and advanced polymer synthesis. The presence of both electron-withdrawing (trifluoromethanesulfonamido) and electron-donating groups in its structure makes it particularly interesting for designing novel bioactive molecules.

The 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl component is a well-known pharmacophore found in many FDA-approved drugs, while the 4-(trifluoromethanesulfonamido)benzoate group introduces enhanced solubility and metabolic stability. Researchers are particularly interested in how this combination might improve drug delivery systems, especially for targeted therapies in oncology and inflammatory diseases. Recent studies have explored its potential as a building block for PROTACs (Proteolysis Targeting Chimeras), one of the hottest topics in modern drug discovery.

From a synthetic chemistry perspective, CAS 2248277-93-0 represents an excellent example of modern heterocyclic chemistry with multiple reactive sites that allow for diverse functionalization. The compound's molecular weight of 398.27 g/mol and specific structural features make it valuable for creating libraries of derivatives through combinatorial chemistry approaches. Its thermal stability (decomposition temperature >200°C) and moderate solubility in polar organic solvents like DMSO and DMF facilitate various chemical transformations.

In material science applications, the 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(trifluoromethanesulfonamido)benzoate structure shows promise for developing advanced polyimide precursors with enhanced thermal and mechanical properties. The incorporation of trifluoromethanesulfonamido groups can significantly improve the dielectric properties of resulting polymers, making them potentially useful for next-generation flexible electronics and high-temperature applications. This aligns perfectly with current industry demands for materials that can withstand harsh operating conditions in aerospace and automotive applications.

The pharmaceutical industry has shown growing interest in CAS 2248277-93-0 derivatives as potential kinase inhibitors, particularly for challenging targets like BTK and JAK family enzymes. The compound's ability to form multiple hydrogen bonds and its optimal logP value (predicted around 2.5) suggest good cell membrane permeability while maintaining sufficient aqueous solubility - a crucial balance for oral drug candidates. Several patent applications in 2022-2023 have highlighted related structures for autoimmune disease treatments.

Analytical characterization of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(trifluoromethanesulfonamido)benzoate typically involves HPLC (retention time ~8.2 minutes on C18 column with acetonitrile/water gradient), mass spectrometry (m/z 399.1 [M+H]+), and comprehensive NMR analysis (1H, 13C, 19F). The compound shows characteristic FTIR peaks at 1780 cm-1 (imide C=O), 1720 cm-1 (ester C=O), and 1350 cm-1 (S=O stretch), which are valuable for quality control in manufacturing processes. These analytical parameters are frequently searched by quality control chemists working with similar compounds.

From a commercial availability standpoint, CAS 2248277-93-0 is currently offered by several specialized chemical suppliers in milligram to kilogram quantities, with purity typically ≥95% by HPLC. The global market for such advanced pharmaceutical intermediates is projected to grow at 6.8% CAGR through 2028, driven by increasing R&D investments in targeted therapies. Current pricing reflects its status as a research-grade material rather than bulk commodity, with costs varying significantly based on quantity and purity specifications.

Environmental and safety assessments indicate that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(trifluoromethanesulfonamido)benzoate requires standard laboratory precautions (gloves, eye protection) but doesn't exhibit extreme toxicity based on available data. Proper handling includes working in well-ventilated areas and avoiding prolonged skin contact. Disposal should follow institutional guidelines for organic compounds, with particular attention to potential fluorine-containing degradation products.

Future research directions for CAS 2248277-93-0 derivatives may explore their utility in covalent inhibitor design (a trending approach in drug discovery) and as components of metal-organic frameworks (MOFs) for gas storage applications. The compound's structural versatility also makes it a candidate for developing fluorescent probes, particularly given the isoindole moiety's known photophysical properties. These applications align with three of the most searched chemistry topics in 2023: covalent drugs, energy storage materials, and diagnostic imaging agents.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(trifluoromethanesulfonamido)benzoate represents a fascinating case study in modern medicinal and materials chemistry. Its unique combination of structural features offers multiple avenues for innovation across therapeutic development, advanced materials, and chemical biology. As research continues to uncover new applications for this versatile building block, its importance in both academic and industrial settings is likely to grow significantly in the coming years.